Cas no 1251597-07-5 (N-(3,4-difluorophenyl)-8-methoxy-2-(piperidine-1-carbonyl)quinolin-4-amine)

• Product Name: N-(3,4-difluorophenyl)-8-methoxy-2-(piperidine-1-carbonyl)quinolin-4-amine
• CAS No: 1251597-07-5
• MF: C₂₂H₂₁F₂N₃O₂
• MW: 397.417852163315
• CID: 5396582
• Update Time: 2025-10-29

N-(3,4-difluorophenyl)-8-methoxy-2-(piperidine-1-carbonyl)quinolin-4-amine Chemical and Physical Properties

Names and Identifiers

• [4-(3,4-difluoroanilino)-8-methoxyquinolin-2-yl]-piperidin-1-ylmethanone
• N-(3,4-difluorophenyl)-8-methoxy-2-(piperidine-1-carbonyl)quinolin-4-amine

• Inchi： 1S/C22H21F2N3O2/c1-29-20-7-5-6-15-18(25-14-8-9-16(23)17(24)12-14)13-19(26-21(15)20)22(28)27-10-3-2-4-11-27/h5-9,12-13H,2-4,10-11H2,1H3,(H,25,26)
• InChI Key： SGSWIRIYHPZIAV-UHFFFAOYSA-N
• SMILES： C(C1=CC(NC2=CC=C(F)C(F)=C2)=C2C(=N1)C(OC)=CC=C2)(N1CCCCC1)=O

Additional information on N-(3,4-difluorophenyl)-8-methoxy-2-(piperidine-1-carbonyl)quinolin-4-amine

Comprehensive Overview of N-(3,4-difluorophenyl)-8-methoxy-2-(piperidine-1-carbonyl)quinolin-4-amine (CAS No. 1251597-07-5)

N-(3,4-difluorophenyl)-8-methoxy-2-(piperidine-1-carbonyl)quinolin-4-amine (CAS No. 1251597-07-5) is a sophisticated quinoline derivative that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique structural features, including a difluorophenyl moiety and a piperidine-1-carbonyl group, exhibits potential applications in drug discovery and development. Researchers are particularly interested in its role as a modulator of specific biological pathways, making it a subject of ongoing studies in medicinal chemistry.

The molecular structure of N-(3,4-difluorophenyl)-8-methoxy-2-(piperidine-1-carbonyl)quinolin-4-amine combines a quinoline core with a methoxy substituent at the 8-position, enhancing its electronic and steric properties. The incorporation of a difluorophenyl group at the 4-amine position further diversifies its reactivity and binding affinity. Such structural complexity makes this compound a valuable candidate for exploring structure-activity relationships (SAR) in the design of novel therapeutic agents. Recent publications highlight its potential in targeting enzymes and receptors implicated in various diseases.

In the context of current research trends, N-(3,4-difluorophenyl)-8-methoxy-2-(piperidine-1-carbonyl)quinolin-4-amine aligns with the growing demand for small-molecule inhibitors and kinase modulators. The compound's ability to interact with specific protein domains has sparked interest in its application for cancer research and neurodegenerative disorders. For instance, its quinoline scaffold is reminiscent of known kinase inhibitors, suggesting potential cross-reactivity with clinically relevant targets. This has led to its inclusion in high-throughput screening libraries for drug repurposing studies.

From a synthetic chemistry perspective, the preparation of N-(3,4-difluorophenyl)-8-methoxy-2-(piperidine-1-carbonyl)quinolin-4-amine involves multi-step organic transformations, including amidation and nucleophilic aromatic substitution. The piperidine-1-carbonyl group is typically introduced via coupling reactions, while the difluorophenyl moiety is incorporated through palladium-catalyzed cross-coupling methodologies. These synthetic routes are optimized to ensure high yield and purity, critical for subsequent biological evaluations. Analytical techniques such as HPLC and NMR spectroscopy are employed to characterize the compound and confirm its structural integrity.

The pharmacological profile of N-(3,4-difluorophenyl)-8-methoxy-2-(piperidine-1-carbonyl)quinolin-4-amine is under investigation, with preliminary data suggesting favorable ADME (Absorption, Distribution, Metabolism, and Excretion) properties. Its lipophilicity, influenced by the methoxy and difluorophenyl groups, may enhance membrane permeability, a desirable trait for central nervous system (CNS) targeting compounds. Additionally, the quinoline scaffold is known for its metabolic stability, which could translate to prolonged in vivo half-life. These attributes position the compound as a promising lead for further optimization.

Beyond its potential therapeutic applications, N-(3,4-difluorophenyl)-8-methoxy-2-(piperidine-1-carbonyl)quinolin-4-amine is also of interest in chemical biology as a tool compound. Its ability to selectively bind to certain biomolecules makes it useful for probing biological mechanisms and validating drug targets. For example, researchers have explored its utility in fluorescence labeling and proteomics studies, leveraging its inherent fluorescence properties derived from the quinoline core. Such applications underscore its versatility beyond traditional drug development.

In summary, N-(3,4-difluorophenyl)-8-methoxy-2-(piperidine-1-carbonyl)quinolin-4-amine (CAS No. 1251597-07-5) represents a compelling example of modern medicinal chemistry innovation. Its intricate structure, combined with its potential biological activities, makes it a focal point for researchers exploring new treatments for complex diseases. As the scientific community continues to unravel its mechanisms of action and therapeutic potential, this compound is poised to play a pivotal role in advancing precision medicine and targeted therapy paradigms.